N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide

• IUPAC Name: N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide
• InChI: InChI=1S/C24H21N3O2/c1-16-13-14-17(2)20(15-16)23-26-27-24(29-23)25-22(28)21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-15,21H,1-2H3,(H,25,27,28)
• InChI Key: OMCNDKYOIKCTHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H21N3O2
• Molecular Weight: 383.4 g/mol

Description

Synthesis Analysis

While there’s no direct information on the synthesis of the compound , there are related studies that might provide some insights. For example, a study on the synthesis and development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates. Another study discusses the synthesis and pharmacological evaluation of new chemical entities based on paracetamol and their ibuprofen conjugates.

Mechanism of Action

The mechanism of action of N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide is not fully understood. However, it has been proposed that this compound acts as a DNA intercalator and inhibits the activity of topoisomerases, which are enzymes that are involved in DNA replication and transcription. This inhibition leads to the disruption of DNA synthesis and cell cycle arrest, ultimately leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit the activity of topoisomerases and induce DNA damage. Physiologically, this compound has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide in lab experiments is its high potency and specificity towards cancer cells. This compound has shown promising results in inhibiting the growth of various cancer cell lines. However, one of the limitations of using this compound is its potential toxicity towards normal cells. Therefore, further studies are needed to optimize the dosage and minimize the potential side effects of this compound.

Future Directions

There are several future directions related to N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide. One of the future directions is to optimize the synthesis method to yield higher purity and higher yield of the final product. Another future direction is to study the potential of this compound as a fluorescent probe for detecting metal ions in biological systems. Furthermore, further studies are needed to investigate the potential of this compound as a therapeutic agent for various diseases. Finally, more studies are needed to optimize the dosage and minimize the potential side effects of this compound.

Synthesis Methods

The synthesis of N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide is a multi-step process that involves the reaction of 2,5-dimethylphenyl hydrazine with ethyl acetoacetate to form 5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-amine. This intermediate is then reacted with 2,2-diphenylacetyl chloride to form the final product, this compound. The synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide has potential applications in various scientific research fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been studied for its anticancer, antimicrobial, and antifungal activities. It has also been studied for its potential as a fluorescent probe for detecting metal ions in biological systems.